Cas no 1158468-90-6 (N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride)

• Product Name: N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride
• CAS No: 1158468-90-6
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• MDL: MFCD12129165
• CID: 2090780
• PubChem ID: 22069234
• Update Time: 2025-11-02

N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride
• AKOS024464008
• SCHEMBL4795566
• N-(pyridin-3-ylmethyl)cyclopropanaminehydrochloride
• N-(pyridin-3-ylmethyl)cyclopropanamine;hydrochloride
• Cyclopropyl-pyridin-3-ylmethyl-amine hydrochloride
• N-(3-Pyridinylmethyl)cyclopropanamine hydrochloride, AldrichCPR
• N-[(pyridin-3-yl)methyl]cyclopropanamine hydrochloride
• SB53975
• 3-Pyridinemethanamine, N-cyclopropyl-, hydrochloride (1:1)
• 1158468-90-6
• DB-243962

• MDL： MFCD12129165
• Inchi： 1S/C9H12N2.ClH/c1-2-8(6-10-5-1)7-11-9-3-4-9;/h1-2,5-6,9,11H,3-4,7H2;1H
• InChI Key： PEOCADSFXMBKCG-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=NC=CC=1)C1CC1

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride

Comprehensive Overview of N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride (CAS No. 1158468-90-6)

N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride (CAS No. 1158468-90-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a pyridine ring and a cyclopropane moiety, is widely studied for its potential applications in medicinal chemistry and drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic pathways.

The molecular formula of N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride is C9H13ClN2, with a molecular weight of 184.67 g/mol. Its structure features a pyridine ring attached to a cyclopropylamine group via a methylene bridge, which is protonated to form the hydrochloride salt. This structural configuration is particularly interesting to researchers due to its potential bioactivity and role in modulating biological targets. The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for its handling and application in laboratory settings.

In recent years, N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride has been explored for its utility in the synthesis of novel therapeutic agents. Its pyridine moiety is a common pharmacophore in drug design, often contributing to binding interactions with enzymes and receptors. The cyclopropane ring, known for its strain and unique electronic properties, can influence the compound's conformational flexibility and metabolic stability. These attributes make it a promising candidate for the development of small-molecule inhibitors and modulators of protein-protein interactions, which are hot topics in current drug discovery efforts.

One of the key areas of interest for this compound is its potential role in central nervous system (CNS) drug development. Researchers are investigating its derivatives for activity against neurological targets, given the pyridine scaffold's prevalence in CNS-active drugs. Additionally, the compound's structural features align with the growing demand for fragment-based drug design, where small, versatile building blocks are used to construct more complex molecules with desired biological effects.

The synthesis of N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride typically involves the reaction of 3-pyridinecarboxaldehyde with cyclopropylamine, followed by reduction and salt formation. This process highlights the compound's accessibility and scalability, which are important factors for industrial applications. Recent advancements in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global trends toward sustainable chemical practices.

From a commercial perspective, N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride is available through specialized chemical suppliers catering to pharmaceutical and research institutions. Its market demand is driven by the ongoing need for innovative intermediates in drug discovery. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and quality, which are critical for reproducible research outcomes.

In summary, N-(Pyridin-3-ylmethyl)cyclopropanamine hydrochloride (CAS No. 1158468-90-6) represents a versatile and valuable compound in modern chemistry. Its unique structure, combined with its potential applications in drug discovery and sustainable synthesis, positions it as a compound of significant interest. As research continues to uncover new uses for this molecule, its role in advancing scientific and medical innovations is expected to grow, making it a key player in the future of chemical and pharmaceutical sciences.